Cas no 2969430-06-4 (2-(4'-(Methylthio)-[1,1'-biphenyl]-4-yl)-1,3-dioxolane)

• Product Name: 2-(4'-(Methylthio)-[1,1'-biphenyl]-4-yl)-1,3-dioxolane
• CAS No: 2969430-06-4
• MF: C₁₆H₁₆O₂S
• MW: 272.362043380737
• CID: 6796994
• PubChem ID: 171367866
• Update Time: 2025-05-20

2-(4'-(Methylthio)-[1,1'-biphenyl]-4-yl)-1,3-dioxolane Chemical and Physical Properties

Names and Identifiers

• 2-(4'-(Methylthio)-[1,1'-biphenyl]-4-yl)-1,3-dioxolane
• 1,3-Dioxolane, 2-[4′-(methylthio)[1,1′-biphenyl]-4-yl]-
• 2969430-06-4
• MFCD34816507

• Inchi： 1S/C16H16O2S/c1-19-15-8-6-13(7-9-15)12-2-4-14(5-3-12)16-17-10-11-18-16/h2-9,16H,10-11H2,1H3
• InChI Key： VZBXHJFVJTYCKS-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC(=CC=1)C1C=CC(=CC=1)C1OCCO1

Computed Properties

• Exact Mass: 272.08710092g/mol
• Monoisotopic Mass: 272.08710092g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 43.8Ų

Experimental Properties

• Density: 1.21±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(predicted)
• Boiling Point: 420.3±45.0 °C(predicted)

Additional information on 2-(4'-(Methylthio)-[1,1'-biphenyl]-4-yl)-1,3-dioxolane

Compound CAS No 2969430-06-4: A Comprehensive Overview of 2-(4'-(Methylthio)-[1,1'-biphenyl]-4-yl)-1,3-dioxolane

Compound CAS No 2969430-06-4, also known as 2-(4'-(Methylthio)-[1,1'-biphenyl]-4-yl)-1,3-dioxolane, is a unique organic compound that has garnered significant attention in the field of organic chemistry and materials science. This compound is characterized by its biphenyl structure, which consists of two phenyl rings connected by a single bond, and the presence of a methylthio group at the para position of one of the phenyl rings. The dioxolane ring further adds to its structural complexity and functional versatility.

The synthesis of 2-(4'-(Methylthio)-[1,1'-biphenyl]-4-yl)-1,3-dioxolane involves a series of well-defined organic reactions, including nucleophilic substitution and cyclization processes. Recent advancements in catalytic methods have enabled the efficient production of this compound with high purity and yield. Its structure has been extensively studied using modern analytical techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy, providing detailed insights into its molecular geometry and electronic properties.

One of the most notable applications of this compound lies in its potential as a building block for more complex molecules in drug discovery and materials synthesis. The methylthio group is known to confer unique electronic properties, making it an attractive moiety for designing bioactive compounds. Additionally, the dioxolane ring offers opportunities for further functionalization, enabling the creation of derivatives with tailored physicochemical properties.

Recent research has explored the use of Compound CAS No 2969430-06-4 in the development of advanced materials such as polymers and liquid crystals. Its rigid biphenyl core contributes to the formation of ordered molecular assemblies, which are essential for applications in optoelectronics and photonics. Furthermore, studies have demonstrated that this compound exhibits interesting photophysical properties, including fluorescence emission under UV irradiation, making it a promising candidate for sensing applications.

In terms of biological activity, 2-(4'-(Methylthio)-[1,1'-biphenyl]-4-yl)-1,3-dioxolane has shown potential as an inhibitor of certain enzymes involved in metabolic pathways. Preclinical studies have highlighted its ability to modulate cellular signaling pathways without significant cytotoxicity, suggesting its potential as a lead compound for therapeutic development.

The environmental impact and degradation pathways of this compound have also been investigated to ensure its sustainable use in industrial applications. Research indicates that it undergoes rapid biodegradation under aerobic conditions, minimizing its ecological footprint.

In conclusion, Compound CAS No 2969430-06-4, or 2-(4'-(Methylthio)-[1,1'-biphenyl]-4-yl)-1,3-dioxolane, represents a versatile platform for advancing both chemical synthesis and materials science. Its unique structure and functional groups make it an invaluable tool for researchers across various disciplines. As ongoing studies continue to uncover new applications and properties of this compound, its significance in the scientific community is expected to grow further.